Cas no 67012-87-7 (Methyl 2-[3-oxo-2-[(E)-pent-2-enyl]-4-pyridin-2-ylsulfanylcyclopentyl]acetate)

• Product Name: Methyl 2-[3-oxo-2-[(E)-pent-2-enyl]-4-pyridin-2-ylsulfanylcyclopentyl]acetate
• CAS No: 67012-87-7
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 2675733
• Update Time: 2023-08-06

Methyl 2-[3-oxo-2-[(E)-pent-2-enyl]-4-pyridin-2-ylsulfanylcyclopentyl]acetate Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-2-(2-pentenyl)-4-(2-pyridinylthio)cyclopentane-1-acetic acid methyl ester
• Methyl 2-[3-oxo-2-[(E)-pent-2-enyl]-4-pyridin-2-ylsulfanylcyclopentyl]acetate

• Inchi： 1S/C18H23NO3S/c1-3-4-5-8-14-13(12-17(20)22-2)11-15(18(14)21)23-16-9-6-7-10-19-16/h4-7,9-10,13-15H,3,8,11-12H2,1-2H3/b5-4+
• InChI Key： JFFSAFYWLCFQQA-SNAWJCMRSA-N
• SMILES： S(C1C=CC=CN=1)C1C(C(C/C=C/CC)C(CC(=O)OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 438
• Topological Polar Surface Area: 81.6